
A Technical Guide to the Nomenclature and
IUPAC Naming of L-fructofuranose

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-fructofuranose

Cat. No.: B11826388 Get Quote

This guide provides a comprehensive overview of the nomenclature and systematic IUPAC

naming conventions for L-fructofuranose, a five-membered ring form of the ketose sugar L-

fructose. This document is intended for researchers, scientists, and professionals in the field of

drug development and carbohydrate chemistry.

Introduction to Fructofuranose
Fructose, a ketohexose with the chemical formula C₆H₁₂O₆, can exist in both open-chain and

cyclic forms.[1] The cyclic structures are formed through an intramolecular hemiacetal reaction,

where a hydroxyl group attacks the ketone carbonyl carbon.[1][2] When the hydroxyl group on

carbon 5 attacks the ketone at carbon 2, a five-membered ring is formed, which is referred to

as a "furanose" structure, named after its resemblance to the heterocyclic compound furan.[2]

[3] In aqueous solutions, fructose exists as an equilibrium mixture of its different isomeric

forms, including fructopyranose (a six-membered ring) and fructofuranose.[4][5]

L-Configuration and Anomerism
The "L" designation in L-fructofuranose refers to the stereochemical configuration at the chiral

carbon furthest from the anomeric carbon, which is C-5. In the Haworth projection of an L-

furanose, the substituent on this highest-numbered chiral carbon (the CH₂OH group at C-5) is

oriented downwards.[3]

The formation of the cyclic furanose ring creates a new stereocenter at the anomeric carbon

(C-2 for fructose).[6][7] This gives rise to two possible diastereomers known as anomers,
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designated as alpha (α) and beta (β). The distinction between these anomers is based on the

orientation of the hydroxyl group on the anomeric carbon relative to the substituent on the

highest-numbered chiral carbon (C-5).[3][7]

α-L-fructofuranose: In the alpha anomer of an L-sugar, the anomeric hydroxyl group is cis

to the substituent on the highest-numbered chiral carbon. In the Haworth projection of α-L-
fructofuranose, both the anomeric hydroxyl group at C-2 and the CH₂OH group at C-5 are

pointing in the same direction (downwards).

β-L-fructofuranose: In the beta anomer of an L-sugar, the anomeric hydroxyl group is trans

to the substituent on the highest-numbered chiral carbon. For β-L-fructofuranose, the

anomeric hydroxyl group at C-2 points upwards, while the CH₂OH group at C-5 points

downwards in the Haworth projection.[8]

IUPAC Nomenclature
The systematic IUPAC name for L-fructofuranose provides a precise description of its

structure, including the stereochemistry at each chiral center.

The general IUPAC name for L-fructofuranose is (3R,4R,5S)-2,5-bis(hydroxymethyl)oxolane-

2,3,4-triol.[9]

The specific IUPAC names for the anomers are as follows:

α-L-fructofuranose: The systematic IUPAC name is (2R,3R,4R,5S)-2,5-

bis(hydroxymethyl)oxolane-2,3,4-triol.[10] Another systematic name is alpha-L-arabino-hex-

2-ulofuranose.[10]

β-L-fructofuranose: The systematic IUPAC name is (2S,3R,4R,5S)-2,5-

bis(hydroxymethyl)oxolane-2,3,4-triol.[8] Another systematic name is beta-L-arabino-hex-2-

ulofuranose.[8]

Quantitative Data
The following table summarizes key quantitative data for L-fructofuranose and its anomers.
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Property Value Reference

Molecular Formula C₆H₁₂O₆ [8][9][10]

Molar Mass 180.16 g/mol [8][9]

Monoisotopic Mass 180.06338810 Da [9]

Structural Diagrams
The following diagrams illustrate the Haworth projections of α-L-fructofuranose and β-L-
fructofuranose, generated using the Graphviz DOT language.
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Haworth projection of α-L-fructofuranose.
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Haworth projection of β-L-fructofuranose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://en.wikipedia.org/wiki/Fructose
https://flexbooks.ck12.org/cbook/ck-12-cbse-chemistry-class-12/section/10.4/primary/lesson/structure-of-fructose/
https://www.vedantu.com/question-answer/the-anomers-of-fructofuranose-are-called-a-alpha-class-12-chemistry-cbse-5f4e6c9546779f731028238d
https://www.vedantu.com/question-answer/the-anomers-of-fructofuranose-are-called-a-alpha-class-12-chemistry-cbse-5f4e6c9546779f731028238d
https://pubchem.ncbi.nlm.nih.gov/compound/beta-L-fructofuranose
https://pubchem.ncbi.nlm.nih.gov/compound/L-fructofuranose
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-L-fructofuranose
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-L-fructofuranose
https://www.benchchem.com/product/b11826388#l-fructofuranose-nomenclature-and-iupac-naming
https://www.benchchem.com/product/b11826388#l-fructofuranose-nomenclature-and-iupac-naming
https://www.benchchem.com/product/b11826388#l-fructofuranose-nomenclature-and-iupac-naming
https://www.benchchem.com/product/b11826388#l-fructofuranose-nomenclature-and-iupac-naming
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11826388?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11826388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

